Cas no 56242-68-3 ( )

  structure
  structure
Product Name: 
CAS No:56242-68-3
MF:C9H9ClN2S
MW:212.699159383774
CID:945099
PubChem ID:304824
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-(4-chlorophenyl)-4,5-dihydro-1,3-thiazol-2-amine
    • AC1L75S6
    • DivK1c_002094
    • HMS557P20
    • Maybridge1_005806
    • MolPort-002-912-008
    • MolPort-019-780-250
    • NSC201528
    • STL265342
    • DTXSID20308030
    • AKOS008946847
    • DS-001919
    • CCG-249654
    • NSC-201528
    • 56242-68-3
    • CDS1_001054
    •  
    • Inchi: 1S/C9H9ClN2S/c10-7-1-3-8(4-2-7)12-9-11-5-6-13-9/h1-4H,5-6H2,(H,11,12)
    • InChI Key: DTABQBJFJXOQIQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NC1=NCCS1

Computed Properties

  • Exact Mass: 212.01767
  • Monoisotopic Mass: 212.0174972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 24.39
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